N-cyclohexyl-2-[(4-hydroxy-5-phenylthieno[2,3-d]pyrimidin-2-yl)thio]acetamide

• IUPAC Name: N-cyclohexyl-2-[(4-oxo-5-phenyl-3H-thieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C20H21N3O2S2/c24-16(21-14-9-5-2-6-10-14)12-27-20-22-18(25)17-15(11-26-19(17)23-20)13-7-3-1-4-8-13/h1,3-4,7-8,11,14H,2,5-6,9-10,12H2,(H,21,24)(H,22,23,25)
• InChI Key: BREJBBFHYPPRNY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CSC2=NC3=C(C(=CS3)C4=CC=CC=C4)C(=O)N2
• Molecular Formula: C20H21N3O2S2
• Molecular Weight: 399.5 g/mol

Description

N-cyclohexyl-2-[(4-hydroxy-5-phenylthieno[2,3-d]pyrimidin-2-yl)thio]acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a thieno[2,3-d]pyrimidine derivative that has been synthesized using a specific method.

Mechanism of Action

The exact mechanism of action of N-cyclohexyl-2-[(4-hydroxy-5-phenylthieno[2,3-d]pyrimidin-2-yl)thio]acetamide is not fully understood. However, studies have suggested that the compound induces cell death by inducing apoptosis and inhibiting cell proliferation. It has also been reported to inhibit the activity of certain enzymes involved in inflammation.
Biochemical and Physiological Effects:
Studies have shown that N-cyclohexyl-2-[(4-hydroxy-5-phenylthieno[2,3-d]pyrimidin-2-yl)thio]acetamide exhibits potent cytotoxic activity against cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been reported to inhibit the activity of certain enzymes involved in inflammation, indicating its potential as an anti-inflammatory agent.

Advantages and Limitations for Lab Experiments

One of the significant advantages of N-cyclohexyl-2-[(4-hydroxy-5-phenylthieno[2,3-d]pyrimidin-2-yl)thio]acetamide is its potent cytotoxic activity against various cancer cell lines. However, the compound has some limitations for lab experiments. It has poor solubility in water, which can make it challenging to use in certain assays. It also has limited stability, which can affect its efficacy in experiments.

Future Directions

There are several future directions for research on N-cyclohexyl-2-[(4-hydroxy-5-phenylthieno[2,3-d]pyrimidin-2-yl)thio]acetamide. One of the significant areas of research is its potential as an anticancer agent. Further studies are needed to investigate the compound's efficacy in vivo and to determine its mechanism of action in more detail. Another area of research is its potential as an anti-inflammatory agent, which requires further investigation. Additionally, studies are needed to optimize the synthesis method of the compound and improve its solubility and stability.

Synthesis Methods

The synthesis of N-cyclohexyl-2-[(4-hydroxy-5-phenylthieno[2,3-d]pyrimidin-2-yl)thio]acetamide has been reported in a few studies. One of the methods involves the reaction of 4-hydroxy-5-phenylthieno[2,3-d]pyrimidine-2-thiol with N-cyclohexyl-2-bromoacetamide in the presence of a base, followed by purification using column chromatography. The yield of the compound was reported to be around 60%.

Scientific Research Applications

N-cyclohexyl-2-[(4-hydroxy-5-phenylthieno[2,3-d]pyrimidin-2-yl)thio]acetamide has been studied for its potential applications in various fields. One of the significant areas of research is its use as an anticancer agent. Studies have shown that the compound exhibits potent cytotoxic activity against various cancer cell lines, including breast, lung, and colon cancer. It has also been investigated for its potential as an anti-inflammatory agent, with promising results.